Cas no 137505-56-7 (Heptanoic acid, 2-fluoro-2-methyl-, (S)-)

Heptanoic acid, 2-fluoro-2-methyl-, (S)- structure
137505-56-7 structure
Product Name:Heptanoic acid, 2-fluoro-2-methyl-, (S)-
CAS No:137505-56-7
MF:C8H15FO2
MW:162.201906442642
CID:1244937
Update Time:2024-08-03

Heptanoic acid, 2-fluoro-2-methyl-, (S)- Chemical and Physical Properties

Names and Identifiers

    • Heptanoic acid, 2-fluoro-2-methyl-, (S)-
    • Heptanoic acid, 2-fluoro-2-methyl-, (2S)-
    • Inchi: 1S/C8H15FO2/c1-3-4-5-6-8(2,9)7(10)11/h3-6H2,1-2H3,(H,10,11)/t8-/m0/s1
    • InChI Key: CMIJBPSBQPUGPK-QMMMGPOBSA-N
    • SMILES: C(O)(=O)[C@](F)(C)CCCCC

Computed Properties

  • Exact Mass: 204.11621

Experimental Properties

  • Density: 1.009±0.06 g/cm3(Predicted)
  • Boiling Point: 238.7±10.0 °C(Predicted)
  • PSA: 43.37
  • pka: 2.74±0.41(Predicted)
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